Cas no 1000933-64-1 (5-(difluoromethanesulfonylmethyl)furan-2-carboxylic acid)

• Product Name: 5-(difluoromethanesulfonylmethyl)furan-2-carboxylic acid
• CAS No: 1000933-64-1
• MF: C₇H₆F₂O₅S
• MW: 240.181348323822
• MDL: MFCD09863448
• CID: 5185449
• Update Time: 2025-10-25

5-(difluoromethanesulfonylmethyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[[(difluoromethyl)sulfonyl]methyl]-
• 5-(difluoromethanesulfonylmethyl)furan-2-carboxylic acid

• MDL： MFCD09863448
• Inchi： 1S/C7H6F2O5S/c8-7(9)15(12,13)3-4-1-2-5(14-4)6(10)11/h1-2,7H,3H2,(H,10,11)
• InChI Key： MHYQIEBLGBYRJF-UHFFFAOYSA-N
• SMILES： O1C(CS(C(F)F)(=O)=O)=CC=C1C(O)=O

Additional information on 5-(difluoromethanesulfonylmethyl)furan-2-carboxylic acid

5-(Difluoromethanesulfonylmethyl)furan-2-carboxylic Acid: A Comprehensive Overview

The compound 5-(difluoromethanesulfonylmethyl)furan-2-carboxylic acid, identified by the CAS number 1000933-64-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. The molecule consists of a furan ring substituted with a carboxylic acid group at position 2 and a difluoromethanesulfonylmethyl group at position 5, making it a derivative of furan with functional groups that confer interesting chemical properties.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry, particularly for their ability to modulate various biological targets. The presence of the sulfonyl group in this compound adds electron-withdrawing effects, which can influence the molecule's reactivity and bioavailability. This makes it a promising candidate for designing drugs targeting specific enzymes or receptors.

The synthesis of 5-(difluoromethanesulfonylmethyl)furan-2-carboxylic acid involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized these processes to achieve higher yields and purities, ensuring the compound is suitable for biological testing. The use of advanced chromatographic techniques has also been instrumental in isolating and characterizing this compound.

In terms of pharmacological activity, this compound has shown potential as an inhibitor of certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders. Preclinical studies have demonstrated its ability to selectively bind to these targets, suggesting it could be developed into a therapeutic agent with fewer off-target effects.

The structural versatility of furan derivatives allows for further modifications to enhance their pharmacokinetic profiles. For instance, altering the substituents on the furan ring or modifying the sulfonyl group could improve solubility or metabolic stability. Such modifications are currently being explored in academic and industrial settings.

In conclusion, 5-(difluoromethanesulfonylmethyl)furan-2-carboxylic acid, with its unique structure and promising biological activity, represents an important molecule in contemporary drug discovery efforts. Its continued study will likely yield new insights into its therapeutic potential and pave the way for innovative treatments in various medical fields.